2-(methylamino)-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C18H18N4O3S2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(methylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C18H18N4O3S2/c1-19-15-12(16(23)21-7-3-2-6-14(21)20-15)9-13-17(24)22(18(26)27-13)10-11-5-4-8-25-11/h2-3,6-7,9,11,19H,4-5,8,10H2,1H3/b13-9-
• Standard InChI Key: CMBDTCOFIKYSLJ-LCYFTJDESA-N
• Isomeric SMILES: CNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC4CCCO4
• Canonical SMILES: CNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC4CCCO4

Introduction

The compound 2-(methylamino)-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule featuring a unique combination of functional groups, including a pyrido[1,2-a]pyrimidine core, a thiazolidinone ring, and a tetrahydrofuran substituent. This structural diversity contributes to its potential applications in medicinal chemistry and biological research, particularly in the fields of antimicrobial and anticancer research.

Chemical Formula and Molecular Weight

• Molecular Formula: Not explicitly provided in the search results, but it is a thiazolidinone derivative with a molecular weight of approximately 378.47 g/mol for similar compounds.

• Molecular Weight: Approximately 378.47 g/mol for similar compounds.

Synthesis

The synthesis of this compound involves multi-step organic reactions, often including the formation of thiazolidinone rings and subsequent modifications to introduce additional functional groups. The process requires careful control of reaction conditions such as temperature and pH, along with the use of specific solvents for optimal yields.

Interaction with Biological Targets

Preliminary studies suggest that it might modulate cellular pathways related to oxidative stress and inflammation, contributing to its therapeutic potential. Interaction studies are crucial for understanding how this compound affects biological systems, potentially leading to significant therapeutic benefits against certain diseases.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Features
2-(methylamino)-3-{(Z)-[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one	Not specified	Approximately 378.47 g/mol	Pyrido[1,2-a]pyrimidine core, thiazolidinone ring, tetrahydrofuran substituent
(Z)-3-methyl-5-((4-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one	C18H18N4O3S2	402.5 g/mol	Thiazolidinone ring, pyrido[1,2-a]pyrimidine core, tetrahydrofuran substituent
(5Z)-5-[(2-{[(Furan-2-yl)methyl]amino}-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylidene]-3-[(oxolan-2-yl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one	C23H22N4O4S2	Not specified	Furan substituent instead of tetrahydrofuran